Isoboonein acetate Isoboonein acetate
Brand Name: Vulcanchem
CAS No.: 99891-77-7
VCID: VC20871289
InChI: InChI=1S/C11H16O4/c1-6-9-5-14-11(13)4-8(9)3-10(6)15-7(2)12/h6,8-10H,3-5H2,1-2H3/t6-,8-,9-,10+/m1/s1
SMILES: CC1C(CC2C1COC(=O)C2)OC(=O)C
Molecular Formula: C11H16O4
Molecular Weight: 212.24 g/mol

Isoboonein acetate

CAS No.: 99891-77-7

Cat. No.: VC20871289

Molecular Formula: C11H16O4

Molecular Weight: 212.24 g/mol

* For research use only. Not for human or veterinary use.

Isoboonein acetate - 99891-77-7

Specification

CAS No. 99891-77-7
Molecular Formula C11H16O4
Molecular Weight 212.24 g/mol
IUPAC Name [(4aR,6S,7R,7aS)-7-methyl-3-oxo-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-6-yl] acetate
Standard InChI InChI=1S/C11H16O4/c1-6-9-5-14-11(13)4-8(9)3-10(6)15-7(2)12/h6,8-10H,3-5H2,1-2H3/t6-,8-,9-,10+/m1/s1
Standard InChI Key MBJHSEZGXPVNLN-QQRDMOCMSA-N
Isomeric SMILES C[C@H]1[C@H](C[C@H]2[C@@H]1COC(=O)C2)OC(=O)C
SMILES CC1C(CC2C1COC(=O)C2)OC(=O)C
Canonical SMILES CC1C(CC2C1COC(=O)C2)OC(=O)C
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